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Compound of Interest

Compound Name: 3-Bromo-5-chlorophenol

Cat. No.: B1291525 Get Quote

Essential Safety and Handling Guide for 3-Bromo-5-
chlorophenol
For researchers, scientists, and drug development professionals, ensuring a comprehensive

understanding of chemical handling protocols is paramount for laboratory safety. This guide

provides essential, immediate safety and logistical information for the handling of 3-Bromo-5-
chlorophenol, including operational and disposal plans.

Chemical Profile:

Property Value

Chemical Name 3-Bromo-5-chlorophenol

CAS Number 56962-04-0

Molecular Formula C6H4BrClO

Molecular Weight 207.45 g/mol

Appearance
White to Pale-yellow to Yellow-brown to Brown

Solid

Melting Point > 65 - < 67 °C
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Hazard Identification and Classification
3-Bromo-5-chlorophenol is classified as a hazardous substance with the following primary

dangers:

Acute Toxicity: Toxic if swallowed, in contact with skin, and harmful if inhaled.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the recommended PPE for various handling scenarios.

Scenario Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solids

Tightly fitting

safety goggles

with side-shields.

[1]

Wear fire/flame

resistant and

impervious

clothing.[1]

Double-layered

nitrile gloves are

recommended.

Fully buttoned

lab coat, long

pants, and

closed-toe

shoes.[3] A

neoprene or

butyl rubber

apron should be

considered if

there is a splash

potential.

Work in a

certified chemical

fume hood.[4] If

exposure limits

are exceeded,

use a full-face

respirator.[1]

Preparing

Solutions

Chemical splash

goggles and a

face shield.[4]

Double-layered

nitrile gloves or

thicker (8mil)

nitrile gloves.[4]

Lab coat, long

pants, and

closed-toe

shoes.[3]

All work should

be conducted in

a chemical fume

hood.[4]
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Quantitative Toxicity and Ecological Data
Data Point Value Species Exposure Route

LD50 (Oral) > 2000 mg/kg bw Rat (female) Oral

LD50 (Dermal) > 2000 mg/kg bw Rat (male/female) Dermal

LC50 (Fish) 1.8 mg/L (96 h) Danio rerio Aquatic

EC50 (Aquatic

Invertebrates)
1.6 mg/L (48 h) Daphnia magna Aquatic

EC50 (Algae) 7.14 mg/L (72 h)
Desmodesmus

subspicatus
Aquatic

EC50

(Microorganisms)
14.1 mg/L (3 h) Activated sludge Aquatic

Source: ECHEMI Safety Data Sheet[1]

Operational and Disposal Plans
A systematic approach is essential for safely handling 3-Bromo-5-chlorophenol.

Pre-Experiment Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Information Review: Review the Safety Data Sheet (SDS) for 3-Bromo-5-chlorophenol.

Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly.

[4]

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

accessible within a 10-second travel distance.[5]

Spill Kit: Locate the spill kit and verify it is stocked with appropriate materials for a phenol-

related spill, including an inert absorbent.[4]

Step-by-Step Handling Procedures
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Weighing: Weigh the solid compound within a chemical fume hood.

Solution Preparation: Prepare solutions by slowly adding the solid to the solvent within the

fume hood.

Reaction Setup: Assemble the reaction apparatus inside the fume hood, ensuring all joints

are secure.

First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]

Spill Management Workflow
In the event of a spill, follow the established protocol to ensure safety and minimize

environmental impact.

Caption: Chemical Spill Response Workflow for 3-Bromo-5-chlorophenol.

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

Waste Collection: Collect all waste materials, including contaminated PPE and spill cleanup

debris, in a designated and properly labeled hazardous waste container. The container

should be kept tightly closed and stored in a well-ventilated area.[1][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.echemi.com/sds/3-bromo-5-chlorophenol-pd180727127912.html
https://www.echemi.com/sds/3-bromo-5-chlorophenol-pd180727127912.html
https://www.echemi.com/sds/3-bromo-5-chlorophenol-pd180727127912.html
https://www.echemi.com/sds/3-bromo-5-chlorophenol-pd180727127912.html
https://www.benchchem.com/product/b1291525?utm_src=pdf-body
https://www.echemi.com/sds/3-bromo-5-chlorophenol-pd180727127912.html
https://www.fishersci.com/store/msds?partNumber=AAH6484406&productDescription=3-BROMO-5-CHLOROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name: "3-Bromo-5-chlorophenol Waste".[4]

Contaminated Sharps: Dispose of any contaminated sharps in a designated sharps

container.[4]

Consult EHS: Follow your institution's specific guidelines for hazardous waste disposal.

Contact your Environmental Health and Safety (EHS) department for pickup and final

disposal procedures.[4] Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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